Cas no 88-62-0 (3-aminotoluene-4-sulphonic acid)

• Product Name: 3-aminotoluene-4-sulphonic acid
• CAS No: 88-62-0
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 993247
• PubChem ID: 66622
• Update Time: 2025-04-20

3-aminotoluene-4-sulphonic acid Chemical and Physical Properties

Names and Identifiers

• 3-aminotoluene-4-sulphonic acid
• 2-amino-4-methylbenzenesulfonic acid
• 1-amino-3-methylbenzene-6-sulfonic acid
• 2-amino-4-methylbenzenesulphonic acid
• 2-Amino-p-toluenesulfonic acid
• 3-Amino-p-toluene sulfonic acid
• 3-amino-toluene-4-sulfonic acid
• 3-Amino-toluol-4-sulfonsaeure
• 3-toluidine-6-sulfonic acid
• Benzenesulfonic acid,2-amino-4-methyl
• EINECS 201-844-4
• p-Toluenesulfonic acid,2-amino
• SCHEMBL342586
• Benzenesulfonic acid, 2-amino-4-methyl-
• 3-AMINOTOLUENE-4-SULFONIC ACID
• Kyselina 2-toluidin-4-sulfonova [Czech]
• 1-amino-3-methylbenzene-6 -sulfonic acid
• 88-62-0
• Kyselina 2-toluidin-4-sulfonova
• 3-14-00-02222 (Beilstein Handbook Reference)
• DTXSID1058973
• NS00039281
• Q27260930
• 51XX6Q201Z
• AKOS006279569
• UNII-51XX6Q201Z
• p-Toluenesulfonic acid, 2-amino-
• FJHGMUDVUAXUEK-UHFFFAOYSA-N
• BRN 2098666
• 2-amino-4-methylbenzenesulfonicacid

• Inchi： 1S/C7H9NO3S/c1-5-2-3-7(6(8)4-5)12(9,10)11/h2-4H,8H2,1H3,(H,9,10,11)
• InChI Key： FJHGMUDVUAXUEK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1N)(=O)(=O)O

Computed Properties

• Exact Mass: 187.03000
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.3553 (rough estimate)
• Boiling Point: 500°C (rough estimate)
• Refractive Index: 1.6100 (estimate)
• PSA: 88.77000
• LogP: 2.48590